Cas no 1256786-37-4 (2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine)

• Product Name: 2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine
• CAS No: 1256786-37-4
• MF: C₈H₉FN₂
• MW: 152.168864965439
• CID: 5706888
• PubChem ID: 129916862
• Update Time: 2025-10-18

2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1256786-37-4
• 2-FLUORO-5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE
• EN300-1198047
• 1,6-Naphthyridine, 2-fluoro-5,6,7,8-tetrahydro-
• 2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine

• Inchi： 1S/C8H9FN2/c9-8-2-1-6-5-10-4-3-7(6)11-8/h1-2,10H,3-5H2
• InChI Key： QASAKLHDRDXUDP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(CCNC2)N=1

Computed Properties

• Exact Mass: 152.07497646g/mol
• Monoisotopic Mass: 152.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 251.8±40.0 °C(Predicted)
• pka: 7.15±0.20(Predicted)

Additional information on 2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine

Comprehensive Overview of 2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 1256786-37-4)

2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 1256786-37-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorine atom and the tetrahydro-1,6-naphthyridine scaffold, make it a valuable intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine and targeted therapy.

The compound’s molecular stability and bioavailability have been subjects of recent studies, especially in the context of blood-brain barrier (BBB) penetration. This property is critical for developing treatments for neurodegenerative diseases like Alzheimer’s and Parkinson’s, which are among the most searched topics in medical research. The incorporation of fluorine enhances metabolic resistance, a feature highly sought after in prolonged drug action formulations. These attributes position 2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine as a promising candidate for next-generation small-molecule drugs.

From a synthetic chemistry perspective, the compound’s crystallinity and solubility profiles are frequently discussed in forums and publications. Its low toxicity and high purity make it suitable for scalable production, addressing the growing demand for cost-effective APIs (Active Pharmaceutical Ingredients). Industry experts often highlight its compatibility with green chemistry principles, a hot topic in sustainable pharmaceutical manufacturing. This aligns with global efforts to reduce environmental impact while maintaining high-yield synthesis.

In agrochemical applications, 2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine has shown potential as a pesticide intermediate. Its mode of action involves enzyme modulation, which is less likely to induce resistance compared to traditional pesticides. This resonates with the increasing focus on eco-friendly crop protection solutions, a recurring theme in agricultural biotechnology discussions. The compound’s selective activity against specific pests further underscores its relevance in integrated pest management (IPM) strategies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 1256786-37-4. These methods ensure compliance with stringent regulatory standards, a critical concern for manufacturers and end-users alike. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its adoption in quality-controlled environments. This transparency supports its use in GMP-certified facilities, a key requirement for pharmaceutical-grade materials.

Market trends indicate rising interest in fluorinated naphthyridines, driven by their versatility in medicinal chemistry. Patent filings and clinical trial reports frequently cite derivatives of 2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine, reflecting its commercial viability. Investors and stakeholders are keen on its intellectual property landscape, particularly in regions with robust generic drug industries. This compound’s patent expiry projections and synthesis routes are often queried in business intelligence platforms.

In conclusion, 2-Fluoro-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 1256786-37-4) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span life sciences and material engineering, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.